3-Cyclohexyl-4,4,4-trifluorobutanoic acid
Description
3-Cyclohexyl-4,4,4-trifluorobutanoic acid is an organic compound with the molecular formula C10H15F3O2 It is a derivative of butanoic acid, where the hydrogen atoms on the fourth carbon are replaced by three fluorine atoms, and a cyclohexyl group is attached to the third carbon
Preparation Methods
The synthesis of 3-Cyclohexyl-4,4,4-trifluorobutanoic acid can be achieved through several methods. One common approach involves the alkylation of a cyclohexyl derivative with a trifluorobutyric acid precursor. The reaction typically requires a strong base, such as sodium hydride, and an appropriate solvent like dimethylformamide (DMF). The reaction conditions must be carefully controlled to
Properties
Molecular Formula |
C10H15F3O2 |
|---|---|
Molecular Weight |
224.22 g/mol |
IUPAC Name |
3-cyclohexyl-4,4,4-trifluorobutanoic acid |
InChI |
InChI=1S/C10H15F3O2/c11-10(12,13)8(6-9(14)15)7-4-2-1-3-5-7/h7-8H,1-6H2,(H,14,15) |
InChI Key |
MCFBDDSIIOVRCP-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(CC1)C(CC(=O)O)C(F)(F)F |
Origin of Product |
United States |
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